Cas no 1805503-59-6 (5-Bromo-2-fluoro-4-nitrobenzoic acid)

• Product Name: 5-Bromo-2-fluoro-4-nitrobenzoic acid
• CAS No: 1805503-59-6
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• CID: 4793151
• Update Time: 2025-05-20

5-Bromo-2-fluoro-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-4-nitrobenzoic acid

• Inchi： 1S/C7H3BrFNO4/c8-4-1-3(7(11)12)5(9)2-6(4)10(13)14/h1-2H,(H,11,12)
• InChI Key： RKCFTYSSDFBMEC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1

Additional information on 5-Bromo-2-fluoro-4-nitrobenzoic acid

Introduction to 5-Bromo-2-fluoro-4-nitrobenzoic Acid (CAS No. 1805503-59-6)

5-Bromo-2-fluoro-4-nitrobenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1805503-59-6, belongs to the class of nitrobenzoic acids and features both bromine and fluorine substituents, which contribute to its distinct reactivity and utility in synthetic chemistry.

The presence of these halogen atoms makes 5-Bromo-2-fluoro-4-nitrobenzoic acid a valuable intermediate in the synthesis of more complex molecules. Its nitro group provides a site for reduction or further functionalization, while the bromine and fluorine atoms offer opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures commonly found in active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 5-Bromo-2-fluoro-4-nitrobenzoic acid are being explored for their potential in drug discovery, particularly in the development of small-molecule inhibitors targeting various biological pathways. The structural features of this compound make it a promising candidate for designing molecules that interact with enzymes or receptors in a highly specific manner.

One of the most compelling aspects of 5-Bromo-2-fluoro-4-nitrobenzoic acid is its versatility in synthetic applications. The nitro group can be reduced to an amine, which can then be further modified through diazotization or direct coupling reactions. Additionally, the bromine atom can be displaced by other nucleophiles, allowing for the introduction of diverse functional groups. This flexibility has made it a cornerstone in the synthesis of heterocyclic compounds, which are prevalent in many modern drugs.

The fluorine atom in 5-Bromo-2-fluoro-4-nitrobenzoic acid also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Fluorinated aromatic rings are known to enhance metabolic stability, improve binding affinity to biological targets, and prolong half-life, all of which are critical factors in drug development. Recent studies have demonstrated that incorporating fluorine into drug candidates can lead to significant improvements in their overall efficacy and safety profiles.

The pharmaceutical industry has been particularly interested in leveraging the properties of 5-Bromo-2-fluoro-4-nitrobenzoic acid for the development of antiviral and anticancer agents. For instance, researchers have explored its use as a precursor in synthesizing molecules that inhibit viral proteases or kinases. The ability to fine-tune the electronic and steric properties of these compounds through strategic functionalization has opened up new avenues for treating diseases that were previously difficult to target effectively.

In addition to its pharmaceutical applications, 5-Bromo-2-fluoro-4-nitrobenzoic acid has found utility in materials science and agrochemical research. Its unique structure allows it to serve as a building block for designing advanced materials with specific optical or electronic properties. Moreover, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and herbicides, contributing to more sustainable agricultural practices.

The synthesis of 5-Bromo-2-fluoro-4-nitrobenzoic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Current methodologies often involve multi-step reactions starting from commercially available benzoic acid derivatives. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally friendly synthetic routes, reducing waste and minimizing energy consumption.

Ongoing research continues to uncover new applications for 5-Bromo-2-fluoro-4-nitrobenzoic acid, particularly in areas where precise molecular control is essential. For example, researchers are investigating its potential use as a ligand in coordination chemistry, where its halogenated aromatic core can interact with transition metals to form complexes with unique catalytic properties. Such complexes could revolutionize certain chemical transformations by offering superior selectivity and efficiency.

The future prospects for 5-Bromo-2-fluoro-4-nitrobenzoic acid are bright, with ongoing studies focusing on expanding its utility across multiple domains. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in shaping the next generation of pharmaceuticals, materials, and agrochemicals. Its unique combination of structural features makes it an indispensable tool for chemists and researchers striving to innovate at the forefront of their respective fields.